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Compound of Interest

Compound Name: Oleyl Ricinoleate

Cat. No.: B1628752

A Technical Guide to the Thermal Properties of
Oleyl Ricinoleate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known thermal properties of
Oleyl Ricinoleate (CAS No. 36781-75-6), a significant ester in various industrial and
pharmaceutical applications. This document summarizes available data, outlines relevant
experimental methodologies for thermal analysis, and presents a logical workflow for
determining these properties.

Core Thermal Properties

Oleyl Ricinoleate is the ester formed from oleyl alcohol and ricinoleic acid. Its thermal
characteristics are crucial for understanding its behavior in various formulations and
manufacturing processes.

Data Summary

The quantitative thermal data for Oleyl Ricinoleate is presented below. It is important to note
that while a boiling point has been reported, a specific melting point is not readily available in
the surveyed scientific literature. This is not uncommon for complex esters which may exhibit
broad melting ranges or exist as a liquid at room temperature. For context, the melting point of
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the parent fatty acid, ricinoleic acid, is 5.5 °C[1]. The thermal properties of esters are influenced
by the chain length and saturation of both the fatty acid and alcohol components[2][3].

Property Value Conditions

) ) Data not available in cited
Melting Point )
literature

Boiling Point 635.1 °C at 760 mmHg[4]

Experimental Protocols for Thermal Analysis

The determination of thermal properties such as melting and boiling points for lipid esters like
Oleyl Ricinoleate is typically achieved through thermoanalytical techniques. Differential
Scanning Calorimetry (DSC) is a primary method for characterizing melting and crystallization
behavior[3][5][6][71[8][9].

Determination of Melting Point via Differential Scanning
Calorimetry (DSC)

While a specific protocol for Oleyl Ricinoleate is not detailed in the literature, a general and
widely accepted methodology for analyzing oils and fats is as follows:

o Sample Preparation: A small, accurately weighed sample of Oleyl Ricinoleate (typically 5-10
mg) is hermetically sealed in an aluminum DSC pan. An empty, sealed aluminum pan is used
as a reference.

 Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using
certified standards, such as indium.

e Thermal Program:

o Initial Equilibration: The sample is equilibrated at a temperature well above its expected
melting point (e.g., 50 °C) to erase any thermal history.

o Controlled Cooling: The sample is then cooled at a controlled rate (e.g., 5-10 °C/min) to a
temperature well below its expected crystallization point (e.g., -80 °C)[7]. This allows for
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the observation of the crystallization exotherm.

o Isothermal Hold: The sample is held at the low temperature for a short period (e.g., 5-10
minutes) to ensure complete crystallization.

o Controlled Heating: The sample is then heated at a controlled rate (e.g., 5 °C/min) to a
temperature above its melting point (e.g., 50 °C). The heat flow is monitored, and the
endothermic melting transition is recorded.

« Data Analysis: The melting point is typically determined as the peak temperature of the
melting endotherm. The onset and offset temperatures of the transition can also be reported
to describe the melting range.

Logical Workflow for Thermal Property
Determination

The following diagram illustrates a logical workflow for the characterization of the thermal
properties of a lipid ester like Oleyl Ricinoleate.
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Caption: Logical workflow for determining the thermal properties of Oleyl Ricinoleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Ricinoleic Acid | C18H3403 | CID 643684 - PubChem [pubchem.ncbi.nlm.nih.gov]
. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

. Oleyl Ricinoleate | CAS#:36781-75-6 | Chemsrc [chemsrc.com]

. researchgate.net [researchgate.net]

°
(0] (62} EaN w N -

. lib3.dss.go.th [lib3.dss.go.th]

« 7. Differential scanning calorimetry for authentication of edible fats and oils—What can we
learn from the past to face the current challenges? - PMC [pmc.ncbi.nlm.nih.gov]

e 8. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

» 9. Determination of melting point of vegetable oils and fats by differential scanning
calorimetry (DSC) technique. | Grasas y Aceites [grasasyaceites.revistas.csic.es]

 To cite this document: BenchChem. [Thermal properties of Oleyl Ricinoleate (melting point,
boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1628752#thermal-properties-of-oleyl-ricinoleate-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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